Cas no 71774-49-7 (1H-Pyrrolizin-7a(5H)-ol,2-chloro-2,3-dihydro-5-imino-, (2S,7aS)-)

• Product Name: 1H-Pyrrolizin-7a(5H)-ol,2-chloro-2,3-dihydro-5-imino-, (2S,7aS)-
• CAS No: 71774-49-7
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 564505
• PubChem ID: 126335
• Update Time: 2025-04-19

1H-Pyrrolizin-7a(5H)-ol,2-chloro-2,3-dihydro-5-imino-, (2S,7aS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizin-7a(5H)-ol,2-chloro-2,3-dihydro-5-imino-, (2S,7aS)-
• (2S,8S)-2-chloro-5-imino-2,3-dihydro-1H-pyrrolizin-8-ol
• Clazamycin B
• Clazamycin A
• U 54702
• CHEBI:209987
• (2S-cis)-2-Chloro-5-imino-2,3-dihydro-1H-pyrrolizin-7a(5H)-ol
• U-54702
• 1H-Pyrrolizin-7a(5H)-ol, 2,3-dihydro-2-chloro-5-imino-, (2S-cis)-
• 4UB8KLH6EN
• Antibiotic 354
• DTXSID00992431
• 1H-Pyrrolizin-7a(5H)-ol,2-chloro-2,3-dihydro-5-imino-,(2S,7aS)-
• AKOS006278252
• 1H-Pyrrolizin-7a(5H)-ol, 2-chloro-2,3-dihydro-5-imino-, (2S,7aS)-
• 2-Chloro-5-imino-2,3-dihydro-1H-pyrrolizin-7a(5H)-ol
• U-54,702D
• (2S,7as)-2-chloro-2,3-dihydro-5-imino-1H-pyrrolizin-7a(5H)-ol
• (5S,6aS)-5-chloro-4,5,6,6a-tetrahydro-6a-hydroxy-3-imino-3H-3a-azapentalene
• 1H-Pyrrolizin-7a(5H)-ol, 2-chloro-2,3-dihydro-5-imino-, (2S-cis)-
• 71774-49-7

• Inchi： 1S/C7H9ClN2O/c8-5-3-7(11)2-1-6(9)10(7)4-5/h1-2,5,9,11H,3-4H2/b9-6+/t5-,7+/m0/s1
• InChI Key： DVCHIDKMDZZKBR-OPQMZHIISA-N
• SMILES： Cl[C@@H]1CN2/C(/C=C[C@]2(C1)O)=N/[H]

Computed Properties

• Exact Mass: 172.04047
• Monoisotopic Mass: 172.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3A^2
• XLogP3: 0

Experimental Properties

• Color/Form: Powder
• Density: 1.6
• Boiling Point: 295.8°C at 760 mmHg
• Flash Point: 132.7°C
• Refractive Index: 1.699
• PSA: 47.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizines Pyrrolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizines